![molecular formula C14H18FNO B7475522 N-[(2-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide](/img/structure/B7475522.png)
N-[(2-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(2-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide, commonly known as FMe-CPP, is a chemical compound that belongs to the class of psychoactive drugs. It is a research chemical that has been studied extensively for its potential use in the treatment of various neurological disorders. FMe-CPP has been found to have a wide range of biochemical and physiological effects, making it an interesting compound for scientific research.
Mechanism of Action
FMe-CPP is believed to act on the glutamate receptors in the brain, specifically the N-methyl-D-aspartate (NMDA) receptor. It is an agonist of the NMDA receptor, which means it enhances the activity of the receptor. This leads to an increase in the release of neurotransmitters, such as dopamine and serotonin, which are responsible for regulating mood, memory, and learning.
Biochemical and Physiological Effects:
FMe-CPP has been found to have a wide range of biochemical and physiological effects. It has been shown to enhance memory and learning, improve mood, and reduce anxiety. FMe-CPP has also been found to increase the release of dopamine and serotonin, which are important neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
FMe-CPP has several advantages as a research chemical. It is relatively easy to synthesize and purify, making it readily available for research purposes. It also has a wide range of biochemical and physiological effects, making it a versatile compound for scientific research. However, FMe-CPP also has several limitations. It is a psychoactive compound, which means it can have an impact on behavior and cognition, making it difficult to interpret experimental results. Additionally, FMe-CPP has not been extensively studied in humans, so its safety and efficacy are not well understood.
Future Directions
There are several future directions for research on FMe-CPP. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and depression. Further research is needed to understand the safety and efficacy of FMe-CPP in humans. Another area of interest is the development of new compounds that are similar to FMe-CPP but have fewer psychoactive effects. This could lead to the development of new treatments for neurological disorders that are safer and more effective than current treatments.
Synthesis Methods
The synthesis of FMe-CPP involves the reaction of 2-fluorobenzylamine with cyclopentanone in the presence of a catalyst. The resulting product is then subjected to a series of purification steps to obtain the final product. The synthesis of FMe-CPP is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
FMe-CPP has been extensively studied for its potential use in the treatment of various neurological disorders. It has been found to have a positive effect on memory and learning, making it a potential treatment for cognitive impairment associated with Alzheimer's disease and other neurological disorders. FMe-CPP has also been studied for its potential use in the treatment of depression and anxiety disorders.
properties
IUPAC Name |
N-[(2-fluorophenyl)methyl]-N-methylcyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18FNO/c1-16(14(17)11-6-2-3-7-11)10-12-8-4-5-9-13(12)15/h4-5,8-9,11H,2-3,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYIXTKMVNPMZBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1F)C(=O)C2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.